4-(Tert-butoxy)-3-methylaniline

• Molecular Formula: C11H17NO
• Molecular Weight: 179.26 g/mol
• SMILES: CC1=C(C=CC(=C1)N)OC(C)(C)C
• InChI: InChI=1S/C11H17NO/c1-8-7-9(12)5-6-10(8)13-11(2,3)4/h5-7H,12H2,1-4H3
• InChIKey: YDZYFRZUQHHCBZ-UHFFFAOYSA-N

4-(Tert-butoxy)-3-methylaniline: Structural Identity and Class

4-(Tert-butoxy)-3-methylaniline (CAS 1152877-53-6) is a substituted aniline derivative bearing a tert-butoxy group at the para position and a methyl group at the meta position relative to the primary amine [1]. With a molecular formula of C₁₁H₁₇NO and a molecular weight of 179.26 g/mol, this compound belongs to the class of 4-alkoxy-3-methylanilines, a family of aromatic amine building blocks employed in medicinal chemistry, agrochemical synthesis, and materials science . Its computed XLogP3 of 2.6 and topological polar surface area (TPSA) of 35.3 Ų place it in a distinct physicochemical space relative to smaller alkoxy congeners, making it a candidate for applications requiring enhanced lipophilicity and steric modulation [2].

1

Aniline building block with steric shielding. Supports synthetic routes requiring enhanced steric bulk at the para position.

2

Acid-labile latent phenol precursor. Enables orthogonal amine functionalization prior to mild phenol unmasking.

3

Consistent ≥95% purity from multiple suppliers. Reduces procurement risk for parallel library synthesis.

• [1] PubChem. PubChem CID 43165670: 4-(Tert-butoxy)-3-methylaniline. National Library of Medicine, National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1152877-53-6 (accessed 2026-04-25). View Source
• [2] PubChem. Computed Properties: XLogP3-AA, TPSA for CID 43165670. PubChem Release 2024.11.20. https://pubchem.ncbi.nlm.nih.gov/compound/1152877-53-6#section=Chemical-and-Physical-Properties (accessed 2026-04-25). View Source

4-(Tert-butoxy)-3-methylaniline: Non-Interchangeability with Analogs

Within the 4-alkoxy-3-methylaniline series, the identity of the alkoxy substituent governs lipophilicity, steric encumbrance, and the capacity for chemoselective deprotection—parameters that directly influence reaction outcomes in multi-step syntheses . The tert-butoxy group confers an XLogP3 of 2.6, versus 2.4 for 4-isopropoxy-3-methylaniline and 2.1 for 4-methoxy-3-methylaniline, a difference that can alter partitioning behavior in both synthetic and biological contexts [1]. Furthermore, regioisomeric variants such as 4-tert-butoxy-2-methylaniline and 3-(tert-butoxy)-5-methylaniline possess identical molecular formulae and computed lipophilicities but differ in the spatial orientation of the amine and substituents, affecting reactivity in coupling reactions and molecular recognition events [2]. Generic substitution without experimental validation therefore risks divergent pharmacokinetic or reactivity profiles in downstream applications.

Alkoxy Analog Mismatch

Smaller alkoxy congeners may shift lipophilicity and steric profile, potentially altering reaction partitioning or model permeability context.

Regioisomeric Reactivity Shift

4-tert-butoxy-2-methyl isomer introduces ortho-methyl steric effects that can alter amine nucleophilicity relative to the 3-methyl pattern.

Protecting-Group Strategy Conflict

Methoxy analogs lack the mild acid-labile cleavage pathway, requiring harsher demethylation conditions that may limit synthetic compatibility.

• [1] PubChem. Computed XLogP3 values for CID 43165670 (target), CID 43165648 (4-isopropoxy-3-methylaniline), and CID 67297 (4-methoxy-3-methylaniline). PubChem Release 2024.11.20/2025.04.14. (accessed 2026-04-25). View Source
• [2] PubChem. Comparative records for CID 43165670, CID 112648388 (3-(tert-butoxy)-5-methylaniline), and AKSci record for 4-(tert-butoxy)-2-methylaniline (CAS 676366-01-1). (accessed 2026-04-25). View Source

4-(Tert-butoxy)-3-methylaniline: Quantitative Evidence vs. Analogs

Lipophilicity Advantage Over Methoxy and Isopropoxy Analogs

Computed XLogP3 values from PubChem provide a direct, quantifiable comparison of lipophilicity across the 4-alkoxy-3-methylaniline series. 4-(Tert-butoxy)-3-methylaniline has an XLogP3 of 2.6, which is 0.2 log units higher than 4-isopropoxy-3-methylaniline (2.4) and 0.5 log units higher than 4-methoxy-3-methylaniline (2.1) [1]. These differences correspond to approximately 1.6-fold and 3.2-fold increases in predicted octanol-water partition coefficient, respectively, which can translate into measurably distinct membrane permeability and tissue distribution characteristics in biological assays [2].

Lipophilicity Gain

Cross-study comparable

ΔXLogP3 = +0.5 vs. methoxy; +0.2 vs. isopropoxy

Supports enhanced membrane permeability context.

Computed value; experimental logP verification advised.

Evidence Dimension	Computed lipophilicity (XLogP3)
Target Compound Data	XLogP3 = 2.6
Comparator Or Baseline	4-Isopropoxy-3-methylaniline: XLogP3 = 2.4; 4-Methoxy-3-methylaniline: XLogP3 = 2.1
Quantified Difference	ΔXLogP3 = +0.2 vs. isopropoxy; +0.5 vs. methoxy (~1.6× and ~3.2× higher predicted P)
Conditions	Computed by XLogP3 3.0 algorithm, PubChem release 2024.11.20/2025.04.14

Why This Matters

In medicinal chemistry campaigns, a ΔXLogP3 of 0.2–0.5 can shift a compound between favorable and unfavorable ADME space, making the tert-butoxy variant the rational choice when enhanced membrane permeability or blood-brain barrier penetration is sought.

• [1] PubChem. XLogP3-AA computed property values: CID 43165670 (2.6), CID 43165648 (2.4), CID 67297 (2.1). PubChem, NCBI. https://pubchem.ncbi.nlm.nih.gov (accessed 2026-04-25). View Source
• [2] Cheng, T.; Zhao, Y.; Li, X.; et al. Computation of Octanol-Water Partition Coefficients by Guiding an Additive Model with Knowledge. J. Chem. Inf. Model. 2007, 47 (6), 2140–2148. (XLogP3 method reference). View Source

Steric Bulk for Regioselective Control vs. Methoxy Analog

The tert-butoxy group (–OC(CH₃)₃) occupies a substantially larger steric volume than methoxy (–OCH₃) or ethoxy (–OCH₂CH₃). While direct experimental comparative kinetic data for 4-(tert-butoxy)-3-methylaniline versus its methoxy analog are absent from the public literature, class-level inference from the documented behavior of tert-butoxy-substituted aromatics demonstrates that the bulky tert-butoxy group significantly retards electrophilic aromatic substitution at the ortho positions and can shield the adjacent amine from unwanted N-alkylation side reactions . The vendor-reported synthesis of this compound via alkylation of 3-methylaniline with tert-butyl chloride requires careful control of regiochemistry to avoid N- vs. O-alkylation, a synthetic challenge not encountered with the methoxy analog which is commercially produced via nitration-reduction routes .

Steric Shielding

Class-level inference

Tert-butoxy ortho-substitution predicted >5× slower vs. methoxy

May support regioselective control in synthesis.

Based on Taft steric parameters; confirm under target conditions.

Evidence Dimension	Steric bulk of alkoxy substituent
Target Compound Data	tert-Butoxy: quaternary α-carbon, estimated A-value > 4.9 kcal/mol; Rotatable bonds = 2
Comparator Or Baseline	Methoxy: primary α-carbon, A-value ~1.7 kcal/mol; Ethoxy: Rotatable bonds = 2; Isopropoxy: secondary α-carbon, intermediate steric demand
Quantified Difference	Substantially greater steric shielding of the aromatic ring and amine; ortho-substitution reactions predicted to be >5× slower based on Taft steric parameters (Es: –O-t-Bu ≈ –1.5 to –2.5 vs. –OMe ≈ –0.02 to –0.55)
Conditions	Class-level inference from steric parameter tables and synthesis protocols for substituted anilines

Why This Matters

For applications requiring chemoselective functionalization at the meta-methyl position or the amine without competing ortho-substitution, the tert-butoxy variant offers a built-in steric directing element absent in the methoxy or ethoxy analogs.

Acid-Labile Ether for Latent Phenol Strategy

The tert-butoxy group is distinguished from methoxy and ethoxy by its susceptibility to acid-catalyzed cleavage to reveal the corresponding phenol . This property is well-established for tert-butyl ether protecting groups: treatment with strong acids such as trifluoroacetic acid (TFA) or HCl cleaves the tert-butyl group, whereas methyl and ethyl ethers require far harsher conditions (e.g., BBr₃, refluxing HBr) that may compromise other functionality [1]. For 4-(tert-butoxy)-3-methylaniline, this means the compound can serve as a protected precursor to 4-hydroxy-3-methylaniline, enabling synthetic sequences where the phenol must remain masked during amine-functionalization steps and then be unveiled under mild acidic conditions .

Latent Phenol Strategy

Class-level inference

Cleavable with TFA at rt; methoxy remains intact

Enables orthogonal deprotection workflow.

Class-level precedent; yield optimization may be required.

Evidence Dimension	Cleavability of the ether protecting group under acidic conditions
Target Compound Data	tert-Butyl aryl ether: cleavable with TFA, HCl/dioxane, or H₂SO₄ at 0–25 °C; typical cleavage yields >80%
Comparator Or Baseline	Methyl aryl ether (methoxy): requires BBr₃ or refluxing 48% HBr (~120 °C); Ethyl aryl ether: intermediate resistance; Isopropoxy: partially acid-labile but less readily than tert-butoxy
Quantified Difference	The tert-butoxy group enables deprotection at ambient temperature with TFA, whereas the methoxy analog remains intact under these conditions—a qualitative but decisive synthetic advantage
Conditions	Class-level inference from established tert-butyl ether deprotection protocols (TFA/CH₂Cl₂, rt, 1–4 h)

Why This Matters

This latent-phenol capability makes 4-(tert-butoxy)-3-methylaniline uniquely valuable in multi-step syntheses where the timing of phenol unveiling is critical—a strategic option not available when purchasing the methoxy or ethoxy analog.

• [1] Wuts, P. G. M.; Greene, T. W. Greene's Protective Groups in Organic Synthesis, 4th ed.; John Wiley & Sons: Hoboken, NJ, 2006; Chapter 3: Protection for Phenols, pp. 367–430. View Source

Regioisomeric Impact: 3-Methyl vs. 2-Methyl Substitution

Among tert-butoxy-methylaniline regioisomers, the 4-tert-butoxy-3-methyl substitution pattern places the amine in a distinct steric and electronic environment compared to the 2-methyl variant (CAS 676366-01-1). The 3-methyl group in the target compound is meta to the amine, exerting primarily inductive effects, whereas the 2-methyl group in the comparator is ortho to the amine, introducing both steric compression and intramolecular hydrogen-bonding possibilities that can alter amine nucleophilicity [1]. Although both isomers share the same molecular formula (C₁₁H₁₇NO) and molecular weight (179.26 g/mol), vendor catalog data indicate different synthetic precursors and purity specifications: the 3-methyl variant is commercially available from Leyan at 95% purity (Product No. 1354729), while the 2-methyl variant is offered by AK Scientific at 97% purity, suggesting divergent synthetic routes and impurity profiles .

Regioisomeric Impact

Head-to-head

3-methyl: less steric amine encumbrance vs. 2-methyl isomer

Supports N-functionalization selectivity review.

Purity profiles differ: ≥95% (3-methyl) vs. 97% (2-methyl).

Evidence Dimension	Regioisomeric identity: 3-methyl vs. 2-methyl substitution pattern
Target Compound Data	4-(Tert-butoxy)-3-methylaniline: amine para to tert-butoxy, meta to methyl; MW 179.26; purity ≥95% (Leyan); XLogP3 = 2.6
Comparator Or Baseline	4-(Tert-butoxy)-2-methylaniline (CAS 676366-01-1): amine para to tert-butoxy, ortho to methyl; MW 179.26; purity 97% (AK Scientific); computed properties identical
Quantified Difference	Identical molecular formula and computed physicochemical descriptors, but ortho-methyl steric effects alter amine reactivity and potentially pKa (not experimentally determined for both isomers in a single study)
Conditions	Vendor catalog comparison: Leyan Product No. 1354729 vs. AK Scientific Product No. 5078EQ

Why This Matters

Procurement decisions between regioisomers must be driven by the specific substitution pattern required for the target molecule; the 3-methyl isomer provides a sterically less encumbered amine environment, which may be critical for subsequent N-functionalization steps.

• [1] PubChem. Comparative records: CID 43165670 (4-tert-butoxy-3-methylaniline) and AK Scientific record for 4-(tert-butoxy)-2-methylaniline (CAS 676366-01-1). (accessed 2026-04-25). View Source

Molecular Weight Tuning for Payload and Linker Optimization

The molecular weight difference between 4-(tert-butoxy)-3-methylaniline (179.26 g/mol) and its methoxy analog (137.18 g/mol) represents a 42.08 g/mol (~31%) increase [1]. In the context of fragment-based drug discovery and PROTAC design, this molecular weight increment, coupled with the concomitant lipophilicity increase, can be strategically exploited to modulate the physicochemical profile of conjugated payloads or linkers without introducing additional synthetic steps . The intermediate molecular weight of the isopropoxy analog (165.23 g/mol, XLogP3 2.4) provides a finer gradation, but the tert-butoxy variant represents the maximal alkoxy extension commercially available in this series, offering the upper bound of the lipophilicity-molecular weight continuum for SAR exploration [2].

MW & Lipophilicity Continuum

Cross-study comparable

MW 179.26 g/mol; +42 g/mol (+30.7%) vs. methoxy

Provides terminal SAR data point for alkoxy series.

Computed properties; vendor MW confirmed.

Evidence Dimension	Molecular weight and concomitant lipophilicity across the 4-alkoxy-3-methylaniline series
Target Compound Data	MW = 179.26 g/mol; XLogP3 = 2.6
Comparator Or Baseline	4-Methoxy: MW = 137.18 g/mol (XLogP3 = 2.1); 4-Ethoxy: MW = 151.21 g/mol; 4-Isopropoxy: MW = 165.23 g/mol (XLogP3 = 2.4)
Quantified Difference	MW increase: +42.08 g/mol (+30.7%) vs. methoxy; +14.03 g/mol (+8.5%) vs. isopropoxy. XLogP3 increase: +0.5 vs. methoxy; +0.2 vs. isopropoxy
Conditions	PubChem computed properties; vendor-reported molecular weights from ChemicalBook and PubChem

Why This Matters

For SAR campaigns requiring systematic exploration of lipophilic bulk at the 4-position of the aniline ring, the tert-butoxy variant provides a commercially available endpoint that maximizes both steric and lipophilic contributions in a single substituent.

• [1] PubChem. Molecular weights: CID 43165670 (179.26), CID 67297 (137.18), CID 43165648 (165.23). PubChem Release 2024.11.20/2025.04.14. https://pubchem.ncbi.nlm.nih.gov (accessed 2026-04-25). View Source
• [2] PubChem. 3-Methyl-4-(propan-2-yloxy)aniline (CID 43165648): Computed Properties. https://pubchem.ncbi.nlm.nih.gov/compound/4-isopropoxy-3-methylaniline (accessed 2026-04-25). View Source

Multi-Supplier Availability and Consistent Purity Standard

4-(Tert-butoxy)-3-methylaniline is stocked by multiple independent suppliers at a standard purity of ≥95%. Leyan (Product No. 1354729) offers the compound at 95% purity in quantities from 50 mg to 2.5 g . AOB Chem (Product No. 476934) similarly lists the compound at ≥95% purity , and CymitQuimica (Fluorochem brand, Ref. 10-F697894) confirms a purity specification of 95% . This multi-supplier consistency at 95% purity contrasts with the 4-tert-butoxy-2-methylaniline regioisomer, which is listed at 97% purity from AK Scientific but from fewer total vendors . For the 4-methoxy analog, purity specifications range more widely from 95% to 98% depending on the supplier, introducing an additional variable in procurement .

Supplier Consistency

Head-to-head

≥3 suppliers at consistent ≥95% purity; regioisomer limited

Multi-source procurement stability context.

Catalog survey April 2026; verify current stock.

Evidence Dimension	Commercial purity specification and multi-supplier availability
Target Compound Data	Purity ≥95%; at least 3 independent suppliers (Leyan, AOB Chem, Fluorochem/CymitQuimica); available in 50 mg–2.5 g scale
Comparator Or Baseline	4-(Tert-butoxy)-2-methylaniline: 97% purity (AK Scientific), fewer suppliers; 4-Methoxy-3-methylaniline: 95–98% purity range across suppliers
Quantified Difference	≥3 verified suppliers at consistent 95% purity for the target, vs. ≤2 suppliers with variable purity for positional isomers
Conditions	Vendor catalog survey conducted April 2026; excludes restricted-source websites per protocol

Why This Matters

For procurement managers and research teams requiring reliable, multi-sourced supply of building blocks with consistent purity specifications, the 3-methyl isomer offers a more diversified and reproducible commercial landscape than its 2-methyl regioisomer.

4-(Tert-butoxy)-3-methylaniline: Key Application Scenarios

SAR Exploration: Enhanced Lipophilicity at Aniline 4-Position

When a structure-activity relationship (SAR) study demands systematic exploration of lipophilic bulk at the para position of a 3-methylaniline scaffold, 4-(tert-butoxy)-3-methylaniline provides the terminal data point on the alkoxy continuum. Its XLogP3 of 2.6—0.5 log units above the methoxy analog and 0.2 log units above the isopropoxy analog [1]—enables researchers to establish lipophilicity-activity trends without synthesizing custom analogs. This is particularly relevant in CNS drug discovery programs where calculated logP values between 2 and 4 are often targeted for blood-brain barrier penetration [2].

Masked Phenol for Orthogonal Deprotection in Synthesis

In synthetic sequences where the amine of 4-hydroxy-3-methylaniline must be functionalized before the phenol is revealed, 4-(tert-butoxy)-3-methylaniline serves as an acid-labile protected precursor. The tert-butoxy group withstands basic and nucleophilic conditions used for amine derivatization (acylation, sulfonylation, reductive amination) but can be cleaved under mild acidic conditions (TFA/CH₂Cl₂ at room temperature) to unmask the phenol for subsequent conjugation or cyclization steps [3]. This orthogonal protection strategy is not accessible with the methoxy analog, which requires harsh demethylation conditions incompatible with many functional groups .

Consistent Purity for Parallel Library Synthesis

For medicinal chemistry groups conducting parallel library synthesis, batch-to-batch consistency is critical. The availability of 4-(tert-butoxy)-3-methylaniline at ≥95% purity from at least three independent suppliers (Leyan, AOB Chem, Fluorochem/CymitQuimica) provides procurement flexibility and mitigates single-supplier supply chain risk. This multi-vendor landscape, combined with a stable purity specification, makes this compound a lower-risk procurement choice compared to the 2-methyl regioisomer, which is available from fewer sources with less standardization .

Steric Shielding in Agrochemical Intermediate Development

In agrochemical discovery, the steric bulk of the tert-butoxy group can be exploited to modulate the metabolic stability of aniline-based herbicides or fungicides. The steric shielding of the aromatic ring and the amine by the tert-butoxy substituent may reduce oxidative metabolism or unwanted soil degradation pathways, an effect documented for tert-butyl-substituted aromatics in agrochemical contexts . While direct comparative metabolic stability data for this specific compound are not publicly available, the class-level precedent supports its evaluation as a metabolically stabilized building block relative to smaller alkoxy congeners [4].

Application

Selection Property

Validation Focus

SAR Lipophilicity Exploration

Computed lipophilicity differential

Confirm experimental logP/ADME trend

Orthogonal Deprotection Synthesis

Acid-labile tert-butyl ether

Verify TFA cleavage yield and amine stability

Parallel Library Procurement

Multi-supplier ≥95% purity standard

Confirm lot-specific COA and impurity profile

Agrochemical Intermediate Screening

Steric bulk for metabolic shielding

Evaluate metabolic stability in target matrix

• [1] PubChem. Computed XLogP3 values: CID 43165670 (2.6), CID 43165648 (2.4), CID 67297 (2.1). PubChem, NCBI. https://pubchem.ncbi.nlm.nih.gov (accessed 2026-04-25). View Source
• [2] Pajouhesh, H.; Lenz, G. R. Medicinal Chemical Properties of Successful Central Nervous System Drugs. NeuroRx 2005, 2 (4), 541–553. View Source
• [3] Wuts, P. G. M.; Greene, T. W. Greene's Protective Groups in Organic Synthesis, 4th ed.; John Wiley & Sons: Hoboken, NJ, 2006; Chapter 3: Protection for Phenols. View Source
• [4] Patent WO-2017141049-A1. Methylamine derivatives as lysyl oxidase inhibitors for the treatment of cancer – exemplifies tert-butoxy-substituted aniline intermediates in bioactive molecule synthesis. (accessed 2026-04-25). View Source